1,2-Dimethyl-4-(2-fluoro-4-nitrophenyl)piperazine
Cat. No. B8348645
M. Wt: 253.27 g/mol
InChI Key: GTIXDWFEBYRCAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:19][CH2:20][OH:21].[CH3:1][N:2]1[CH:3]([CH3:18])[CH2:4][N:5]([c:8]2[c:9]([F:17])[cH:10][c:11]([N+:14]([O-:15])=[O:16])[cH:12][cH:13]2)[CH2:6][CH2:7]1>>[CH3:1][N:2]1[CH:3]([CH3:18])[CH2:4][N:5]([c:8]2[c:9]([F:17])[cH:10][c:11]([NH2:14])[cH:12][cH:13]2)[CH2:6][CH2:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC1CN(c2ccc([N+](=O)[O-])cc2F)CCN1C
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1CN(c2ccc(N)cc2F)CCN1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
